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Compound of Interest

Compound Name:
2-Chloro-5-ethylpyridine

hydrochloride

CAS No.: 104801-39-0

Cat. No.: B3363706

Get Quote

Executive Summary & Chemical Identity[1][3]
This guide provides a technical analysis of the safety hazards associated with 2-Chloro-5-
ethylpyridine hydrochloride (CAS 104801-39-0).[1][2][3] Often utilized as a critical

intermediate in the synthesis of agrochemicals (e.g., neonicotinoids) and active pharmaceutical

ingredients (APIs), this compound presents a dual-hazard profile: the systemic toxicity

characteristic of halogenated pyridines and the corrosive potential of the hydrochloride salt

form.

Effective risk mitigation requires a move beyond generic safety data sheets (SDS). This

document synthesizes chemical structure analysis with practical handling protocols to establish

a self-validating safety system for laboratory and pilot-plant scale operations.

Chemical Identity Table[1][2]
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Property Specification

Chemical Name 2-Chloro-5-ethylpyridine hydrochloride

CAS Number 104801-39-0

Molecular Formula C₇H₈ClN[4] · HCl (C₇H₉Cl₂N)

Molecular Weight 178.06 g/mol

Physical State Solid (Crystalline powder)

Solubility Soluble in water (hydrolyzes), Methanol, DMSO

Synonyms
5-Ethyl-2-chloropyridine HCl; 2-Chloro-5-

ethylpyridinium chloride

Hazard Identification & Mechanistic Toxicity[8][9]
[10]
GHS Classification (Derived)
Based on the structural activity relationship (SAR) of 2-chloropyridines and the acidity of

hydrochloride salts, the following GHS classification is applied as a conservative safety

baseline:

Signal Word:WARNING (Potential for DANGER upon moisture contact)

Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A/1 (H319/H318) – Causes serious eye irritation;

risk of corneal damage due to acidic hydrolysis.

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) – May cause respiratory

irritation.

Mechanistic Insight: Why These Hazards Exist?
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The Pyridine Ring: Halogenated pyridines are lipophilic, allowing them to penetrate the

stratum corneum and cell membranes. Once systemic, they can act as neurotoxins or

hepatotoxins. The 5-ethyl substitution generally reduces volatility compared to 2-

chloropyridine, but does not eliminate systemic toxicity.[4]

The Hydrochloride Moiety: The .HCl component is not merely a spectator. Upon contact with

mucous membranes (eyes, lungs) or sweat, it hydrolyzes to release hydrochloric acid. This

mechanism transforms a simple "irritant" dust into a potential chemical burn hazard,

particularly for the eyes.

Technical Handling Protocols (Hierarchy of
Controls)
To ensure scientific integrity and safety, controls must be implemented in a strict hierarchy.

Reliance on PPE alone is a failure of protocol design.

Engineering Controls (Primary Barrier)[1]
Containment: All weighing and transfer operations must occur within a certified chemical

fume hood or powder containment balance enclosure.

Face Velocity: Maintain a minimum face velocity of 0.5 m/s (100 fpm).

Static Control: As a dry organic salt, the powder may be susceptible to static charge buildup.

Use anti-static weighing boats and ground all metal spatulas/transfer lines to prevent ignition

of co-solvents.

Personal Protective Equipment (Secondary Barrier)
Respiratory: If engineering controls are breached (e.g., spill outside hood), a full-face

respirator with ABEK-P3 combination filters (Organic Vapor + Acid Gas + Particulate) is

required due to the potential for HCl gas release.[4]

Dermal:

Standard: Nitrile gloves (minimum thickness 0.11 mm) are sufficient for incidental contact

with the solid.
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Solution/High Exposure: Double-gloving is recommended.[4] Inner layer: Nitrile; Outer

layer: Laminate (PE/EVOH) to prevent permeation of the pyridine base if dissolved in

organic solvents like DCM or DMSO.

Protocol Visualization: Hierarchy of Controls

Level 1: Engineering Controls (Mandatory)

Level 2: PPE (Last Line of Defense)

Fume Hood / Powder Enclosure
(Face Velocity > 0.5 m/s)

Respiratory: ABEK-P3
(If dust generation > hood capacity)

Residual Risk

Dermal: Nitrile (Solid)
Laminate (Solution)

Ocular: Chemical Goggles
(No Safety Glasses)

Static Grounding
(Prevents dust explosion)

Source: 2-Chloro-5-ethylpyridine HCl

Containment Ignition Control

Click to download full resolution via product page

Caption: Operational safety hierarchy prioritizing engineering containment over PPE to mitigate

dust and vapor risks.

Emergency Response & Stability
Decomposition & Fire[2]

Thermal Decomposition: Hazardous products include Hydrogen Chloride (HCl) gas, Nitrogen

Oxides (NOx), and Carbon Monoxide.

Firefighting: Do not use a high-pressure water jet, which may scatter the acidic powder.[4]

Use CO₂, dry chemical, or alcohol-resistant foam. Firefighters must wear SCBA to protect

against HCl inhalation.
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Spill Cleanup Decision Tree
A standardized response workflow prevents panic and ensures correct neutralization.

Scenario: A 50g bottle drops and shatters on the lab floor.

Evacuate: Clear the immediate area (3-5 meters).

Assess: Is it dry powder or mixed with solvent?

Action (Dry): Gently cover with a dry absorbent pad or paper towels to minimize dust. Do not

sweep vigorously.

Action (Wet/Solvent): Cover with an acid-neutralizing spill kit (containing sodium

carbonate/bicarbonate).

Disposal: Collect in a dedicated "Solid Hazardous Waste" container labeled "Toxic +

Corrosive".

Emergency Workflow Diagram

Spill Detected Assess State

Dry Powder

Solution / Wet

Cover with Damp Pad
(Avoid Dust)

Apply Acid Neutralizer
(Sodium Bicarbonate)

Hazardous Waste
(Tag: Toxic/Corrosive)

Click to download full resolution via product page

Caption: Decision matrix for safe cleanup of spills, distinguishing between dry powder and

solution states.

Toxicological & Ecological Data
Acute Toxicity Profile

Oral: LD50 values for similar chloropyridines range from 300 to 1000 mg/kg (Rat). Treat as

Category 4.
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Inhalation: High concentrations of dust are extremely irritating to the upper respiratory tract.

Delayed pulmonary edema is possible if HCl gas is generated in situ in the lungs.

Environmental Impact
Chlorinated pyridines are generally not readily biodegradable and can be toxic to aquatic life

(Category 2/3 Chronic).

Protocol: Do not allow the substance to enter drains.[5][6][7] All aqueous waste streams from

reactions involving this compound must be collected and treated as hazardous chemical

waste, not flushed.

Storage & Incompatibilities
Storage Conditions: Store in a cool, dry place. The container must be tightly sealed.[5][8][7]

Hygroscopy: As a hydrochloride salt, it is hygroscopic. Moisture absorption will lead to

clumping and hydrolysis, releasing HCl gas inside the container (pressure buildup risk).

Incompatibilities:

Strong Oxidizing Agents: Risk of fire/explosion.[8][6]

Strong Bases: Exothermic reaction releasing the free base (2-Chloro-5-ethylpyridine),

which may be an oily liquid with different solubility and toxicity properties.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3363706?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3363706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

